Welcome to BenchChem Online Store!
日本語
List
Bench Chemicals
molecular formula C8H19NO B1506556 3-Aminooctan-4-ol CAS No. 1001354-72-8

3-Aminooctan-4-ol

Cat. No. B1506556
CAS RN: 1001354-72-8
M. Wt: 145.24 g/mol
InChI Key: AHZILZSKKSPIKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09034929B2

Procedure details

Catalytic hydrogenation of the 3-nitro-4-octanol to the 3-amino-4-octanol alkanolamine A sample of 3-amino-4-octanol (3A4O) was synthesized by the reduction of the 3-nitro-4-octanol by a Parr Autoclave unit. The stainless steel, 2 liter autoclave was loaded with Grace 3201 Raney Nickel (RaNi, 90 g wet, 45 g dry, 10 wt %) and methanol (MeOH, 300 g). The autoclave was sealed, assembled, purged with nitrogen then hydrogen, pressurized with hydrogen (600 psig), stirred at 600 RPM, and warmed to 40° C. The nitro-alcohol (491 g) was diluted with absolute ethanol (EtOH, 150 g) and pumped into the autoclave (4 ml/min) After 3.5 h the addition was complete and after 4 h the reaction was judged complete as no hydrogen uptake was observed. The autoclave was cooled, stirring stopped, vented, and purged with nitrogen. The autoclave was disassembled and the contents were vacuum filtered to remove the RaNi catalyst. This resulted in the isolation of a light yellow liquid (92 area %) that was concentrated in vacuo (55° C./full vacuum) before product was taken overhead (57-62° C./full vacuum). This resulted in the isolation of a clear, colorless, semi-solid (344 g, 95.3 area %, 75% overall yield) that contained some oxazolidine (2.2 area %) and some secondary amines (0.5 area %).
Name
3-nitro-4-octanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
3-amino-4-octanol alkanolamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-nitro-4-octanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
oxazolidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
secondary amines
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Raney Nickel
Quantity
90 g
Type
catalyst
Reaction Step Five
Name
methanol
Quantity
300 g
Type
solvent
Reaction Step Six
Name
3-amino-4-octanol

Identifiers

REACTION_CXSMILES
[N+:1]([CH:4]([CH:7]([OH:12])[CH2:8][CH2:9][CH2:10][CH3:11])[CH2:5][CH3:6])([O-])=O.O1CCNC1>[Ni].CO>[NH2:1][CH:4]([CH:7]([OH:12])[CH2:8][CH2:9][CH2:10][CH3:11])[CH2:5][CH3:6]

Inputs

Step One
Name
3-nitro-4-octanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C(CC)C(CCCC)O
[Compound]
Name
3-amino-4-octanol alkanolamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
3-nitro-4-octanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C(CC)C(CCCC)O
Step Two
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
oxazolidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CNCC1
Step Four
[Compound]
Name
secondary amines
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
Raney Nickel
Quantity
90 g
Type
catalyst
Smiles
[Ni]
Step Six
Name
methanol
Quantity
300 g
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
stirred at 600 RPM
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The autoclave was sealed
CUSTOM
Type
CUSTOM
Details
purged with nitrogen
ADDITION
Type
ADDITION
Details
The nitro-alcohol (491 g) was diluted with absolute ethanol (EtOH, 150 g)
ADDITION
Type
ADDITION
Details
the addition
WAIT
Type
WAIT
Details
was complete and after 4 h
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
The autoclave was cooled
STIRRING
Type
STIRRING
Details
stirring
CUSTOM
Type
CUSTOM
Details
purged with nitrogen
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to remove the RaNi catalyst
CUSTOM
Type
CUSTOM
Details
This resulted in the isolation of a light yellow liquid (92 area %) that
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated in vacuo (55° C./full vacuum) before product
CUSTOM
Type
CUSTOM
Details
(57-62° C./full vacuum)
CUSTOM
Type
CUSTOM
Details
This resulted in the isolation of a clear, colorless,
CUSTOM
Type
CUSTOM
Details
semi-solid (344 g, 95.3 area %, 75% overall yield) that

Outcomes

Product
Details
Reaction Time
 3.5 h
Name
3-amino-4-octanol
Type
product
Smiles
NC(CC)C(CCCC)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.